(2,6-Dichloro-3-nitrophenyl)methanol

• IUPAC Name: (2,6-dichloro-3-nitrophenyl)methanol
• InChI: InChI=1S/C7H5Cl2NO3/c8-5-1-2-6(10(12)13)7(9)4(5)3-11/h1-2,11H,3H2
• InChI Key: SBOJVVSPAOOEEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1[N+](=O)[O-])Cl)CO)Cl
• Molecular Formula: C7H5Cl2NO3
• DSSTOX Substance ID: DTXSID10383492
• Molecular Weight: 222.02 g/mol
• CAS RN: 160647-01-8

Description

Molecular Structure Analysis The molecular structure of compounds closely related to "(2,6-Dichloro-3-nitrophenyl)methanol" has been determined through methods such as X-ray diffraction. For instance, the crystal and molecular structure analysis of a side product in benzothiazinone synthesis revealed the structural details of a compound with a chloro, nitro, and trifluoromethyl group, which are similar to the structural elements of "this compound" (Eckhardt et al., 2020).

Chemical Reactions and Properties Chemical reactions involving nitro and chloro groups in the presence of methanol are complex and varied. For example, the chlorination of 5-nitro-6-methyluracil in methanol results in a mixture of chlorinated and methoxylated products, highlighting the reactivity of these functional groups in methanol (Chernikova et al., 2015).

Physical Properties Analysis Physical properties such as solvatochromism and solvatochromic switches are crucial for understanding the behavior of nitrophenyl compounds in different solvents. Studies on 4-[[(4-nitrophenyl)methylene]imino]phenols have shown reversible solvatochromism, providing insights into the physical properties of these compounds (Nandi et al., 2012).

Chemical Properties Analysis The chemical properties of "this compound" and similar compounds can be inferred from studies on their reactivity, such as the nucleophilic substitutions of chloro-nitropyridines with amines in methanol. These reactions showcase the influence of nitro and chloro substituents on the reactivity of aromatic compounds in methanol (Hamed, 1997).

Scientific Research Applications

Synthetic Chemistry Applications

• Synthesis of Complex Molecules : A study described the synthesis of 2,6-dimethyl-4-(3-nitrophenyl)-5-methoxycarbonyl-1,4-dihydropyridine-3-carboxylic acid, highlighting the role of methanol as a solvent under phase transfer catalysis conditions, demonstrating the compound's utility in synthesizing complex molecular structures (Li Ruo-qi, 2008).
• Catalysis and Green Chemistry : Another research found methanol's potential as a hydrogen source and C1 synthon in organic synthesis, emphasizing its application in N-methylation of amines and transfer hydrogenation of nitroarenes, which underlines the importance of methanol in sustainable chemical processes (Naina Sarki et al., 2021).

Material Science Applications

• Photolysis Mechanisms : The mechanism of photolysis of chloro nitroso compounds in methanol was explored, providing insights into the formation and reactivity of nitroso compounds, which could inform the development of new materials and photoreactive substances (A. Kayen & T. Boer, 2010).

Analytical Chemistry Applications

• Protecting Groups for Carboxylic Acids : Research introduced a new protecting group for carboxylic acids, stable under various conditions, but can be deprotected by a solvolytic displacement reaction, highlighting applications in protecting sensitive chemical functionalities during synthesis (M. Kurosu et al., 2007).

Safety and Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H302, H315, H319, H332, and H335. These indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation.